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Compound of Interest

Compound Name: 3-Hydroxy-1-propylpiperidine

Cat. No.: B3021506 Get Quote

Molecular Structure and Key Features
3-Hydroxy-1-propylpiperidine (Molecular Formula: C₈H₁₇NO, Molecular Weight: 143.23 g/mol

) is a tertiary amine and a secondary alcohol. Its structure consists of a piperidine ring

substituted at the 1-position with a propyl group and at the 3-position with a hydroxyl group.

These features dictate its chemical properties and form the basis of its spectral signature.
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Sample Preparation

Data Acquisition (400 MHz Spectrometer)

Data Processing

Dissolve ~10-20 mg of sample in ~0.7 mL of deuterated solvent (e.g., CDCl₃).

Add a small amount of TMS as an internal standard (0 ppm).

Filter the solution into a 5 mm NMR tube.

Insert sample, lock, and shim the magnetic field.

Acquire ¹H spectrum (e.g., 16 scans, 30° pulse).

Acquire ¹³C spectrum (e.g., 1024 scans, proton-decoupled).

Acquire 2D spectra (COSY, HSQC) to confirm assignments.

Apply Fourier transform, phase correction, and baseline correction.

Calibrate spectra to the TMS signal (0.00 ppm).

Integrate ¹H signals and pick peaks for both spectra.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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